Cas no 18514-52-8 (2,3-diaminobut-2-enedinitrile)
2,3-diaminobut-2-enedinitrile structure
Product Name:2,3-diaminobut-2-enedinitrile
CAS No:18514-52-8
MF:C4H4N4
MW:108.101359367371
CID:133912
PubChem ID:2795571
Update Time:2024-10-31
2,3-diaminobut-2-enedinitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenedinitrile,2,3-diamino-
- 2,3-DIAMINOBUT-2-ENEDINITRILE
- 1,2-Diaminoethan Monohydrate
- 1,2-diaminoethane mohohydrate
- 1,2-diaminoethane-N-monoacetic acid dihydrochlorid
- 1,2-Diaminoethan-hydrat
- 1,2-Diaminoethan-Monohydrat
- 1,2-diaminomaleonitrile
- 1,2-Ethanediamine, monohydrate
- 2,3-diaminomaleonitrile
- ACMC-1B9XZ
- cis-2,3-Diaminobut-2-enedinitrile
- diaminomaleinonitrile
- diaminomaleononitrile
- ethyl enediamine hydrate
- ETHYLENEDIAMINE MONOHYDRATE
- ethylenediamine-N-monoacetic acid dihydrochloride
- 2,3-DIAMINBUT-2-ENEDINITRILE
- 2,3-Diamino-1,4-dicyanobut-2-ene
- 2,3-Diaminobut-2-en-1,4-dinitrile
- 2,3-Diaminobut-2-ene-1,4-dinitrile
- Diaminofumaronitril
- 2,3-Diaminofumaronitrile
- diaminofumaronitrile
- J-011869
- AKOS009031154
- (E)-2,3-diaminobut-2-enedinitrile
- 18514-52-8
- 20344-79-0
- Z104495134
- MFCD00001870
- F87877
- DB-344809
- EN300-21288
- diaminobut-2-enedinitrile
- (E)-1,2-Diamino-1,2-dicyanoethene
- SCHEMBL171
- 2,3-Diamino-2-butenedinitrile
- CS-0214999
- SCHEMBL2774737
- 2,3-diaminobut-2-enedinitrile
-
- Inchi: InChI=1S/C4H4N4/c5-1-3(7)4(8)2-6/h7-8H2
- InChI Key: DPZSNGJNFHWQDC-UHFFFAOYSA-N
- SMILES: N#CC(=C(C#N)N)N
Computed Properties
- Exact Mass: 108.04372
- Monoisotopic Mass: 108.044
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 99.6A^2
- XLogP3: -1
Experimental Properties
- Density: 1.319
- Melting Point: 178 °C
- Boiling Point: 444.7°Cat760mmHg
- Flash Point: 222.7°C
- Refractive Index: 1.579
- PSA: 99.62
2,3-diaminobut-2-enedinitrile Security Information
- Hazard Statement: Toxic/Harmful
-
Hazardous Material Identification:
2,3-diaminobut-2-enedinitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR3131-25g |
2,3-Diaminobut-2-ene-1,4-dinitrile |
18514-52-8 | 95 | 25g |
£54.00 | 2025-02-19 | |
| Apollo Scientific | OR3131-100g |
2,3-Diaminobut-2-ene-1,4-dinitrile |
18514-52-8 | 96% | 100g |
£395.00 | 2023-09-02 | |
| TRC | D423355-100mg |
2,3-diaminobut-2-enedinitrile |
18514-52-8 | 100mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D423355-500mg |
2,3-diaminobut-2-enedinitrile |
18514-52-8 | 500mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D423355-1g |
2,3-diaminobut-2-enedinitrile |
18514-52-8 | 1g |
$ 80.00 | 2022-06-05 | ||
| Apollo Scientific | OR3131-5g |
2,3-Diaminobut-2-ene-1,4-dinitrile |
18514-52-8 | 95 | 5g |
£26.00 | 2025-02-19 | |
| Apollo Scientific | OR3131-10g |
2,3-Diaminobut-2-ene-1,4-dinitrile |
18514-52-8 | 95 | 10g |
£36.00 | 2025-02-19 | |
| Apollo Scientific | OR3131-1g |
2,3-Diaminobut-2-ene-1,4-dinitrile |
18514-52-8 | 95 | 1g |
£18.00 | 2025-02-19 | |
| A2B Chem LLC | AD62174-1g |
2,3-Diaminobut-2-enedinitrile |
18514-52-8 | 96% | 1g |
$24.00 | 2024-04-20 | |
| A2B Chem LLC | AD62174-5g |
2,3-Diaminobut-2-enedinitrile |
18514-52-8 | 96% | 5g |
$41.00 | 2024-04-20 |
2,3-diaminobut-2-enedinitrile Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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